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Compound of Interest

Compound Name: Tiamulin (fumarate)

Cat. No.: B15706067

Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with Tiamulin

fumarate in weanling pigs. The information is presented in a question-and-answer format to

directly address specific issues that may be encountered during experimental procedures.

Frequently Asked Questions (FAQs)
Dosing and Administration
Q1: What is the recommended dosage of Tiamulin fumarate for weanling pigs for different

therapeutic purposes?

A1: The dosage of Tiamulin fumarate in weanling pigs varies depending on the indication, route

of administration, and severity of the disease. It is crucial to determine the appropriate dose to

ensure efficacy while avoiding potential toxicity.

Table 1: Recommended Dosages of Tiamulin Fumarate for Weanling Pigs
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Indication
Administration
Route

Dosage Duration

Swine Dysentery

(treatment)
In-water

8.8 mg/kg body weight

daily

3-5 consecutive

days[1]

Swine Dysentery

(treatment)
In-feed

178.1 g Tiamulin

base/tonne of feed
14 days

Swine Dysentery

(prevention)
In-feed

31.2 g Tiamulin

base/tonne of feed
Continuous

Porcine Colonic

Spirochaetosis

(Colitis) (treatment)

In-water
8.8 mg/kg body weight

daily

3-5 consecutive

days[2]

Porcine Proliferative

Enteropathy (Ileitis)

(treatment)

In-water
8.8 mg/kg body weight

daily
5 consecutive days[1]

Enzootic Pneumonia

(treatment and

metaphylaxis)

In-water
20 mg/kg body weight

daily
5 consecutive days[1]

Pleuropneumonia

(treatment)
In-water

10.5 mg/lb (approx.

23.1 mg/kg) body

weight daily

5 consecutive days[3]

Growth Promotion (in

herds with enzootic

pneumonia)

In-feed 20-30 ppm 8 weeks[4]

Q2: How do I calculate the amount of Tiamulin fumarate premix to add to the feed to achieve a

specific ppm inclusion rate?

A2: To calculate the amount of premix needed, you need to know the concentration of Tiamulin

in the premix and the desired final concentration in the feed.

Experimental Protocol: In-Feed Medication Preparation
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Objective: To prepare a medicated feed with a target concentration of Tiamulin fumarate.

Materials:

Tiamulin fumarate premix with a known concentration (e.g., 10 g Tiamulin per lb of premix).

Unmedicated basal feed.

A calibrated feed mixer.

Procedure:

Determine the target inclusion rate in ppm. For example, to achieve a 30 ppm concentration

for growth promotion trials.[4]

Calculate the amount of Tiamulin base needed per tonne (1000 kg) of feed.

30 ppm = 30 mg/kg of feed.

For 1000 kg of feed: 30 mg/kg * 1000 kg = 30,000 mg = 30 g of Tiamulin base.

Calculate the amount of premix required.

If the premix contains 17.8 g of Tiamulin base per kg, the calculation is: (30 g Tiamulin

needed) / (17.8 g Tiamulin/kg premix) = 1.685 kg of premix per tonne of feed.

Mixing: Add the calculated amount of premix to the feed in a mixer and mix thoroughly to

ensure uniform distribution.

Q3: How do I prepare a stock solution for water medication and calculate the daily required

volume?

A3: Preparing a stock solution for water medication requires careful calculation to ensure the

correct daily dosage is administered based on the pigs' water intake and body weight.

Experimental Protocol: Water Medication Preparation
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Objective: To prepare a medicated water solution to deliver a target dose of Tiamulin fumarate

in mg/kg of body weight.

Materials:

Tiamulin fumarate water-soluble powder or liquid concentrate.

Water.

A container for the stock solution and a water proportioner or medication tank.

Procedure:

Determine the total body weight of the pigs to be treated.

Calculate the total daily dose of Tiamulin fumarate needed.

Example: For a group of 50 weanling pigs with an average body weight of 10 kg, the total

body weight is 500 kg.

For a target dose of 8.8 mg/kg for swine dysentery[1], the total daily dose is: 500 kg * 8.8

mg/kg = 4400 mg (4.4 g) of Tiamulin fumarate.

Estimate the daily water consumption. This can vary based on age, weight, and

environmental conditions. As a general rule, pigs consume about 10% of their body weight in

water daily.

Estimated water intake: 500 kg * 0.10 = 50 L.

Prepare the stock solution. The concentration of the stock solution will depend on the type of

water proportioner used.

If using a proportioner set at a 1:128 ratio, the stock solution needs to be 128 times more

concentrated than the final drinking water.

Calculate the concentration in the drinking water:

(4400 mg Tiamulin) / (50 L water) = 88 mg/L.
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Calculate the concentration in the stock solution:

88 mg/L * 128 = 11,264 mg/L or 11.264 g/L.

Administer the medicated water as the sole source of drinking water for the prescribed

duration.[3] Fresh medicated water should be prepared daily.[3]

Troubleshooting Common Issues
Q4: I've noticed some pigs have developed skin redness after starting Tiamulin fumarate

treatment. What should I do?

A4: On rare occasions, erythema (redness) or mild edema of the skin may occur in pigs

following the use of Tiamulin.[5]

Troubleshooting Steps:

Confirm the dosage: Double-check your calculations to ensure you are not overdosing the

animals. Single oral doses of 100 mg/kg have been associated with hyperpnoea and

abdominal discomfort.[2]

Check for drug interactions: Ensure the feed does not contain incompatible ionophores like

monensin, salinomycin, or narasin.[5] Co-administration can lead to severe adverse

reactions, including death.

Observe the animals: If the signs are mild and transient, continue to monitor the pigs closely.

Discontinue use if necessary: If the skin redness is severe or accompanied by other signs of

toxicity, discontinue the medication immediately. Provide fresh, unmedicated water and feed.

[6]
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Caption: Troubleshooting workflow for skin redness in pigs treated with Tiamulin.

Q5: My weanling pigs seem to be drinking less water after I started the Tiamulin fumarate

medication. Is this a palatability issue?

A5: While some medications can affect water palatability, studies have shown that Tiamulin

hydrogen fumarate, when used at appropriate dosages, does not significantly impact water

intake in nursery pigs.[7][8] Young nursery pigs are sensitive to the flavor and smell of water,

but research indicates no aversion to water containing Tiamulin.[7]

Troubleshooting Steps:

Verify the concentration: Ensure the medicated water is prepared at the correct

concentration. An unusually high concentration might alter the taste.

Check water quality: Ensure the water source is clean and fresh. Other factors can influence

water intake.

Monitor water intake: Continue to measure daily water consumption. A temporary slight

decrease may not be significant.

Observe for other clinical signs: Reduced water intake can be an early sign of other health

issues. Monitor the pigs for any other signs of illness.

Q6: I am concerned about the stability of Tiamulin fumarate in the feed during my experiment.

How stable is it?
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A6: Tiamulin fumarate is generally stable in feed. However, certain feed processing conditions

can affect its stability. Medicated feed can be pelleted with a pre-conditioning step for 5 minutes

at a temperature not exceeding 75°C.

Q7: What are the known drug interactions with Tiamulin fumarate that I should be aware of

during my research?

A7: The most critical drug interaction for Tiamulin is with polyether ionophores.

Table 2: Known Drug Interactions with Tiamulin Fumarate in Swine

Interacting Drug
Class

Examples
Potential Adverse
Effects

Recommendation

Polyether Ionophores
Monensin,

Salinomycin, Narasin

Severe growth

depression, ataxia,

paralysis, death[5]

Do not administer

during or for at least 7

days before or after

Tiamulin treatment.[5]

Nitrofurans Nitrovin

Uneasiness, anxiety,

skin erythema, rash,

increased body

temperature[9][10]

Avoid co-

administration.
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Caption: Mechanism of Tiamulin interaction with polyether ionophores.

Experimental Design Considerations
Q8: What should I consider when designing a study to evaluate the efficacy of Tiamulin

fumarate in weanling pigs?

A8: A well-designed study is crucial for obtaining reliable results.
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Caption: General experimental workflow for a Tiamulin efficacy study in weanling pigs.
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Experimental Protocol: Efficacy Study of Tiamulin in Weanling Pigs

Objective: To evaluate the efficacy of different dosages of Tiamulin fumarate for the treatment

of a specific disease (e.g., swine dysentery).

Materials and Methods:

Animal Selection: Source healthy weanling pigs of similar age and weight.

Acclimation: Allow pigs to acclimate to the new environment for a period of at least 5-7 days

before the start of the experiment.

Randomization: Randomly allocate pigs to different treatment groups (e.g., negative control,

positive control, different Tiamulin dosage groups).

Infection Model (if applicable): If studying a specific disease, an infection challenge may be

necessary.

Treatment Administration: Administer Tiamulin fumarate via the chosen route (in-feed or in-

water) for the specified duration.

Data Collection:

Clinical Signs: Score daily for signs of disease (e.g., diarrhea, lethargy).

Performance Parameters: Measure body weight and feed intake at regular intervals to

calculate average daily gain (ADG), average daily feed intake (ADFI), and feed conversion

ratio (FCR).

Pathology: At the end of the study, perform necropsies to evaluate gross and

histopathological lesions.

Microbiology: Collect samples (e.g., feces, tissues) for bacterial culture or molecular

analysis to confirm the presence and quantify the pathogen.

Statistical Analysis: Analyze the collected data using appropriate statistical methods to

determine the effect of the treatments.
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Table 3: Example Data from a Tiamulin Efficacy Study for Growth Performance in Pigs with

Enzootic Pneumonia

Treatment Group Average Daily Gain (g) Feed Conversion Ratio

Control 698 2.94

Tiamulin 20 ppm 715 2.85

Tiamulin 30 ppm 731 2.80

Adapted from a study on

fattening pigs, demonstrating

the type of data to collect.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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